Cas no 41744-59-6 (Gala1-3Galb1-4Glc)

• Product Name: Gala1-3Galb1-4Glc
• CAS No: 41744-59-6
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• MDL: MFCD13182954
• CID: 332976
• PubChem ID: 100962852
• Update Time: 2025-04-19

Gala1-3Galb1-4Glc Chemical and Physical Properties

Names and Identifiers

• Isoglobotriaose
• 3)-O-b-D-galactopyranosyl-(1&reg
• Gala1-3Galb1-4Glc
• SCHEMBL17867221
• Galalpha1-3Galbeta1-4Glc
• (2R,3R,4R,5R)-4-(((2S,3R,4S,5S,6R)-3,5-Dihydroxy-6-(hydroxymethyl)-4-(((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-2,3,5,6-tetrahydroxyhexanal
• DTXSID20881191
• 41744-59-6
• (2R,3R,4R,5R)-4-[(2S,3R,4S,5S,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal
• HY-N10526
• CS-0610355
• 3'-Galactosyl-lactose

• MDL： MFCD13182954
• Inchi： 1S/C18H32O16/c19-1-5(23)9(25)15(6(24)2-20)33-18-14(30)16(11(27)8(4-22)32-18)34-17-13(29)12(28)10(26)7(3-21)31-17/h1,5-18,20-30H,2-4H2/t5-,6+,7+,8+,9+,10-,11-,12-,13+,14+,15+,16-,17+,18-/m0/s1
• InChI Key： KZZUYHVLNLDKLB-KXWZGOPVSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H]([C@H](O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)O[C@H](CO)[C@@H]1O)O

Computed Properties

• Exact Mass: 504.16903493g/mol
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 277Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides